Cas no 2034622-35-8 (3-chloro-4-fluoro-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide)

• Product Name: 3-chloro-4-fluoro-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide
• CAS No: 2034622-35-8
• MF: C₁₆H₁₃ClFNO₄S₂
• MW: 401.860124349594
• CID: 6178369
• PubChem ID: 119101133
• Update Time: 2025-07-10

3-chloro-4-fluoro-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-fluoro-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide
• 3-chloro-4-fluoro-N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)benzenesulfonamide
• F6506-0822
• 2034622-35-8
• AKOS026691977
• 3-chloro-4-fluoro-N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-3-ylethyl]benzenesulfonamide
• 3-chloro-4-fluoro-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide

• Inchi： 1S/C16H13ClFNO4S2/c17-13-8-12(3-4-14(13)18)25(21,22)19-10-16(20,11-5-7-24-9-11)15-2-1-6-23-15/h1-9,19-20H,10H2
• InChI Key： IDLDWDOQYALYND-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NCC(C1=CC=CO1)(C1=CSC=C1)O)(=O)=O)F

Computed Properties

• Exact Mass: 400.9958561g/mol
• Monoisotopic Mass: 400.9958561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 116Ų

Additional information on 3-chloro-4-fluoro-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide

Comprehensive Analysis of 3-chloro-4-fluoro-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide (CAS No. 2034622-35-8)

3-chloro-4-fluoro-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide (CAS No. 2034622-35-8) is a structurally complex sulfonamide derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular framework. The compound features a benzene sulfonamide core substituted with chloro and fluoro groups, alongside a furan and thiophene heterocyclic system. This combination of aromatic and heteroaromatic moieties contributes to its potential bioactivity, making it a subject of interest in drug discovery and material science.

Recent studies highlight the growing demand for sulfonamide-based compounds in medicinal chemistry, particularly for their role as enzyme inhibitors and antimicrobial agents. The presence of both furan and thiophene rings in 3-chloro-4-fluoro-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide suggests potential applications in targeting GPCRs (G-protein-coupled receptors) or kinase pathways, which are hot topics in oncology and inflammation research. Researchers are also exploring its utility in crop protection, given the increasing focus on sustainable agriculture and eco-friendly pesticides.

The synthesis of CAS No. 2034622-35-8 involves multi-step organic reactions, including Suzuki coupling and sulfonamide formation, which are frequently searched terms in synthetic chemistry forums. Analytical characterization techniques such as NMR, HPLC, and mass spectrometry are critical for verifying its purity and structure, addressing common queries about quality control in fine chemical production. Additionally, its logP and solubility profiles are of interest to formulators optimizing drug delivery systems.

From an industrial perspective, 3-chloro-4-fluoro-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide aligns with trends in green chemistry, as manufacturers seek to minimize hazardous byproducts. Its potential as a biodegradable intermediate resonates with environmental regulations, a key concern for stakeholders. Furthermore, computational studies (molecular docking and QSAR) on this compound are rising, reflecting the integration of AI-driven drug design in modern R&D.

In conclusion, CAS No. 2034622-35-8 exemplifies the intersection of innovation and practicality in chemical sciences. Its versatile scaffold and relevance to cutting-edge research areas ensure its continued prominence in academic and industrial discussions. Future directions may include exploring its structure-activity relationships (SAR) and scaling up production via continuous flow chemistry, another trending topic in process optimization.